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Compound of Interest

Compound Name: (2-Fluorobenzyl)hydrazine

Cat. No.: B057542 Get Quote

Essential Safety and Handling Guide for (2-
Fluorobenzyl)hydrazine
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling (2-Fluorobenzyl)hydrazine. Given the limited specific data on this

compound, a conservative approach is recommended, adhering to the safety guidelines for

hydrazine and its derivatives.

Hazard Assessment and GHS Classification
(2-Fluorobenzyl)hydrazine is classified as an acute toxic substance. The following table

summarizes its GHS classification based on available data.[1]
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Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[1]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin[1]

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled[1]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[1]

Physical and Chemical Properties
Property Value

Molecular Formula C₇H₉FN₂[2]

Molecular Weight 140.16 g/mol [2]

Physical Form Clear, colorless liquid[2]

Boiling Point ~265.8°C[2]

Storage Temperature
Below -20°C, under an inert atmosphere,

protected from light[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory for all personnel handling (2-
Fluorobenzyl)hydrazine.[3][4]
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Body Part Required PPE Material/Standard Specifications

Hands
Chemical-resistant

gloves

Nitrile or Neoprene[3]

[4]

Double-gloving is

recommended for

extended handling.

Eyes/Face

Chemical splash

goggles and face

shield

ANSI Z87.1-

compliant[5]

A face shield must be

worn in addition to

goggles.

Body

Flame-resistant lab

coat and chemical-

resistant apron

---
Ensure complete body

coverage.

Respiratory
NIOSH-approved

respirator
---

Use in a certified

chemical fume hood is

the primary

engineering control. A

respirator with

appropriate cartridges

should be available for

non-routine operations

or emergencies.

Operational Plan: Step-by-Step Handling Procedure
All handling of (2-Fluorobenzyl)hydrazine must be conducted in a designated area within a

certified chemical fume hood.[3][5][6]

Preparation:

Ensure the chemical fume hood is functioning correctly.

Gather all necessary equipment and reagents.

Don the required personal protective equipment (PPE).

Have spill cleanup materials readily available.
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Handling:

Work with the smallest quantity of the substance feasible.

Keep the container tightly closed when not in use.[7]

Avoid the formation of aerosols or mists.

Use compatible materials for handling and storage (e.g., avoid strong oxidizing agents).[7]

Post-Handling:

Decontaminate all surfaces and equipment that may have come into contact with the

chemical.

Properly label and store any remaining (2-Fluorobenzyl)hydrazine according to the

storage conditions mentioned above.

Remove and dispose of PPE as hazardous waste.

Wash hands and arms thoroughly with soap and water.

Disposal Plan
All waste containing (2-Fluorobenzyl)hydrazine must be treated as hazardous waste and

disposed of in accordance with local, state, and federal regulations.[8]

Waste Collection:

Collect all liquid and solid waste in clearly labeled, compatible, and sealed containers.[8]

Do not mix with other waste streams unless compatibility is confirmed.[8]

Disposal Method:

The primary recommended disposal method is incineration by a licensed professional

waste disposal service.[7] The incinerator should be equipped with an afterburner and a

scrubber to handle fluorinated compounds.
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For spills, absorb the material with an inert absorbent and place it in a sealed container for

disposal.

Emergency Procedures
Situation Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek immediate

medical attention.[5]

Eye Contact

Immediately flush eyes with water for at least 15

minutes, holding the eyelids open. Seek

immediate medical attention.[5]

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.[6]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[6]

Spill

For small spills, absorb with a compatible

material and collect for disposal. For large spills,

evacuate the area and contact the institution's

emergency response team.[6]

Experimental Workflow
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Safe Handling and Disposal Workflow for (2-Fluorobenzyl)hydrazine

Preparation

Handling (in Fume Hood)

Cleanup and Disposal

Waste Management

Don PPE

Verify Fume Hood Operation

Gather Materials

Handle Chemical

Store Unused Chemical Decontaminate Surfaces

Collect Hazardous Waste

Dispose of Contaminated PPE Incineration via Licensed Vendor

Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of (2-Fluorobenzyl)hydrazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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